(3-((3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(3-(trifluoromethyl)phenyl)methanone

• IUPAC Name: [3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C23H22F3N3O2/c1-15-6-2-3-10-19(15)21-27-20(31-28-21)12-16-7-5-11-29(14-16)22(30)17-8-4-9-18(13-17)23(24,25)26/h2-4,6,8-10,13,16H,5,7,11-12,14H2,1H3
• InChI Key: GUOFRNHXXKXTJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CC3CCCN(C3)C(=O)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C23H22F3N3O2
• Molecular Weight: 429.4 g/mol

Description

(3-((3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(3-(trifluoromethyl)phenyl)methanone is a useful research compound. Its molecular formula is C23H22F3N3O2 and its molecular weight is 429.443. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis Methods

Several studies have been conducted on compounds with structural elements similar to those in your query, including oxadiazole derivatives and compounds with complex methanone groups. For example, research on the synthesis and crystal structure of specific heterocyclic compounds such as oxime derivatives and oxadiazole rings has provided insights into the thermal stability, molecular geometry, and potential applications of these molecules in various fields (Karthik et al., 2021). These studies involve detailed spectroscopic characterization and X-ray diffraction analysis to confirm the structure of synthesized compounds, offering a methodological blueprint for studying similar complex molecules.

Theoretical Calculations and Molecular Properties

Theoretical calculations, including density functional theory (DFT), have been employed to optimize structural coordinates and evaluate molecular properties such as the HOMO-LUMO energy gap. This approach aids in understanding the electronic parameters and reactive sites on the molecular surface, as seen in studies involving detailed theoretical analysis of related compounds (Karthik et al., 2021). Such analyses provide valuable insights into the reactivity, stability, and potential applications of these compounds in various domains, including material science and pharmacology.